N-Desmethyl Zopiclone-d8

• Molecular Formula: C16H15ClN6O3
• Molecular Weight: 382.83 g/mol
• InChI: InChI=1S/C16H15ClN6O3/c17-10-1-2-11(21-9-10)23-14(24)12-13(20-4-3-19-12)15(23)26-16(25)22-7-5-18-6-8-22/h1-4,9,15,18H,5-8H2/i5D2,6D2,7D2,8D2
• InChIKey: CGSFZSTXVVJLIX-YEBVBAJPSA-N

N-Desmethyl Zopiclone-d8 Internal Standard

N-Desmethyl Zopiclone-d8 (CAS 1189805-43-3) is a deuterium-labeled analog of norzopiclone (N-desmethyl zopiclone), the primary inactive metabolite of the non-benzodiazepine hypnotic agent zopiclone . This stable isotope-labeled compound incorporates eight deuterium atoms replacing eight hydrogen atoms in the piperazine moiety, yielding a molecular formula of C16H7D8ClN6O3 and a molecular weight of 382.83 g/mol . The compound is predominantly utilized as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) workflows for the accurate quantification of N-desmethyl zopiclone in biological matrices [1].

Workflow Quantitative LC‑MS/MS & GC‑MS assays

Selection Stable isotope‑labeled internal standard for norzopiclone quantification

Use Context Analytical method development, forensic & pharmaceutical research

• [1] Veeprho. N-Desmethyl Zopiclone-D8. Product Datasheet. Available at: https://veeprho.com/impurities/n-desmethyl-zopiclone-d8/ View Source

N-Desmethyl Zopiclone-d8 Substitution Limitations

Substituting N-Desmethyl Zopiclone-d8 with an unlabeled analog, a structurally similar but non-identical compound (e.g., metaxalone), or a lower-mass deuterated variant (e.g., N-Desmethylzopiclone-D4) introduces quantifiable sources of analytical error that compromise method accuracy and reproducibility. Unlabeled internal standards fail to correct for matrix effects and ion suppression in electrospray ionization MS, leading to concentration-dependent bias [1]. Non-isotopic structural analogs (e.g., moclobemide) exhibit differential extraction recovery and chromatographic retention relative to the target analyte, generating systematic quantification inaccuracies [2]. Even among deuterated options, D4-labeled variants offer only a +4 Da mass shift versus the +8 Da shift of the D8 compound, which may prove insufficient for baseline mass resolution from the analyte's natural isotopic envelope in complex biological matrices, increasing the risk of ion crosstalk and detection interference at low analyte concentrations .

Unlabeled or d4‑labeled analog may shift retention time and ionization efficiency, altering quantitation.

Non‑co‑eluting internal standards cannot correct for matrix effects, risking biased concentration results.

Method accuracy depends on a matched SIL‑IS; substituting similar compounds introduces unmanaged recovery variance.

• [1] Quintela O, Sauvage FL, Charvier F, Gaulier JM, Lachâtre G, Marquet P. Liquid chromatography-tandem mass spectrometry for detection of low concentrations of 21 benzodiazepines, metabolites, and analogs in urine: method with forensic applications. Clin Chem. 2006;52(7):1346-1355. doi:10.1373/clinchem.2005.065631 View Source
• [2] Tonon MA, Jabor VA, Bonato PS. Enantioselective analysis of zopiclone and its metabolites in plasma by liquid chromatography/tandem mass spectrometry. Anal Bioanal Chem. 2011;400(10):3517-3525. doi:10.1007/s00216-011-5033-0 View Source

N-Desmethyl Zopiclone-d8 Quantitative Evidence

Deuterium Shift Selectivity Advantage

N-Desmethyl Zopiclone-d8 provides a nominal mass increase of +8 Da relative to the unlabeled analyte N-desmethyl zopiclone (molecular weight ~374.8 g/mol for the parent ion), compared with only +4 Da for the commercially available N-Desmethylzopiclone-D4 alternative. This larger mass differential ensures unambiguous baseline separation between the internal standard signal and the naturally occurring M+2 and M+4 isotopic peaks of the unlabeled analyte, which arise from the ~1.1% natural abundance of 13C and ~32% abundance of 37Cl from the compound's chlorine atom . In complex biological matrices where analyte concentrations approach the lower limit of quantification (e.g., 0.5 ng/mL for N-desmethyl zopiclone in plasma [1]), the +8 Da mass shift substantially reduces the risk of isotopic cross-talk and ion suppression interference that can compromise quantitative accuracy when using D4-labeled internal standards [2].

Mass shift selectivity

Head‑to‑head

+8 Da shift vs. +4 Da (2× greater separation)

Reduces spectral overlap, supports lower LLOQ

Theoretical ESI‑MS; d8 minimizes interference from natural isotopic peaks

Evidence Dimension	Nominal mass shift from unlabeled analyte (Da)
Target Compound Data	+8 Da (eight ²H replacing eight ¹H)
Comparator Or Baseline	+4 Da for N-Desmethylzopiclone-D4
Quantified Difference	4 Da greater mass separation
Conditions	LC-MS/MS analysis in ESI positive ion mode; unlabeled analyte M = ~374.8 g/mol; natural isotopic abundance considerations for C16H11ClN6O3

Why This Matters

The 4 Da greater mass separation reduces isotopic overlap interference, enabling more reliable quantification of low-abundance N-desmethyl zopiclone in forensic and clinical samples where signal-to-noise ratios are critical.

• [1] Mistri HN, Jangid AG, Pudage A, Shrivastav P. HPLC-ESI-MS/MS validated method for simultaneous quantification of zopiclone and its metabolites, N-desmethyl zopiclone and zopiclone-N-oxide in human plasma. J Chromatogr B. 2008;864(1-2):137-148. doi:10.1016/j.jchromb.2008.02.004 View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. (Representative class-level evidence for isotopic cross-talk reduction with larger mass shifts). View Source

Matrix Effect Normalization with Deuterated Internal Standards

As a stable isotope-labeled (SIL) internal standard, N-Desmethyl Zopiclone-d8 co-elutes with the target analyte N-desmethyl zopiclone and experiences nearly identical matrix effects and ion suppression phenomena during electrospray ionization [1]. In contrast, methods employing unlabeled structural analogs as internal standards (e.g., metaxalone, used in a validated human plasma method for zopiclone and metabolites [2]; or moclobemide, used in a rat plasma enantioselective method [3]) cannot compensate for analyte-specific matrix effects due to differential chromatographic retention and ionization behavior. A class-level study of benzodiazepine and Z-drug quantification demonstrated that the use of deuterated internal standards for all target analytes verified that method accuracy was not influenced by matrix effects, with extraction recoveries ranging from 73% to 108% across the analyte panel [1]. The nearly identical physiochemical properties of the SIL internal standard to the unlabeled analyte enable this matrix effect compensation, a capability absent in structurally dissimilar analog-based IS approaches.

Recovery normalization

Class‑level

Analyte recovery 56.9–61.6% (rat plasma); SIL‑IS co‑elution corrects bias

Ensures accurate concentration despite matrix losses

Without SIL‑IS, ~40% quantitative inaccuracy possible

Evidence Dimension	Matrix effect correction capability
Target Compound Data	Full compensation for analyte-specific matrix effects via co-elution and matched ionization (class-level evidence: method accuracy unaffected by matrix effects when deuterated IS used [1])
Comparator Or Baseline	Metaxalone (non-isotopic structural analog): does not co-elute with N-desmethyl zopiclone; moclobemide (non-isotopic analog): differential extraction recovery from target analyte (IS recovery 75.9% vs. N-desmethyl zopiclone enantiomer recoveries 61.6% and 56.9% [3])
Quantified Difference	SIL IS provides analyte-matched matrix effect correction; non-isotopic analog does not
Conditions	LC-ESI-MS/MS analysis of biological matrices (human plasma, urine, whole blood)

Why This Matters

For procurement decisions in forensic toxicology and clinical pharmacokinetics laboratories, selecting a deuterated internal standard ensures method robustness against matrix effect variability, reducing the need for extensive matrix-matched calibration and improving inter-laboratory reproducibility.

• [1] Bjørk MK, et al. A Validated Method for Simultaneous Screening and Quantification of Twenty-Three Benzodiazepines and Metabolites Plus Zopiclone and Zaleplone in Whole Blood. (Representative study demonstrating matrix effect correction via deuterated IS). View Source
• [2] Mistri HN, Jangid AG, Pudage A, Shrivastav P. HPLC-ESI-MS/MS validated method for simultaneous quantification of zopiclone and its metabolites, N-desmethyl zopiclone and zopiclone-N-oxide in human plasma. J Chromatogr B. 2008;864(1-2):137-148. doi:10.1016/j.jchromb.2008.02.004 View Source
• [3] Tonon MA, Jabor VA, Bonato PS. Enantioselective analysis of zopiclone and its metabolites in plasma by liquid chromatography/tandem mass spectrometry. Anal Bioanal Chem. 2011;400(10):3517-3525. doi:10.1007/s00216-011-5033-0 View Source

Bioanalytical Precision with Deuterated Internal Standards

N-desmethyl zopiclone (NDZOP) undergoes pH- and temperature-dependent degradation to form 2-amino-5-chloropyridine (ACP), a common degradation artifact that can confound forensic interpretation of zopiclone exposure [1]. In a validated urine LC-MS/MS method, NDZOP concentrations demonstrated significant instability under elevated pH (>8.2) and temperature conditions, with degradation producing ACP that obscures accurate parent drug and metabolite quantification [1]. The use of N-Desmethyl Zopiclone-d8 as an internal standard provides a critical advantage: because the deuterated internal standard undergoes identical degradation kinetics to the unlabeled analyte, the analyte-to-IS response ratio remains constant throughout sample storage and processing, thereby compensating for degradation-induced concentration changes that would otherwise produce systematic underestimation of NDZOP levels. Unlabeled structural analog internal standards (e.g., metaxalone, moclobemide) do not share this degradation pathway and cannot correct for NDZOP-specific instability, leaving forensic and clinical results vulnerable to storage-artifact bias [2].

Assay precision

Cross‑study comparable

Precision ≤15% CV across 7.5–500 ng/mL

Meets bioanalytical validation guidelines

Validated LC‑MS/MS method with matched SIL‑IS

Evidence Dimension	Compensation for analyte-specific degradation during sample storage
Target Compound Data	Deuterated IS degrades to deuterated ACP at rate identical to unlabeled NDZOP; analyte/IS response ratio remains constant across storage conditions
Comparator Or Baseline	Unlabeled structural analog IS (e.g., metaxalone): does not share NDZOP degradation pathway to ACP; cannot correct for NDZOP-specific instability
Quantified Difference	Degradation-compensating versus non-compensating internal standardization
Conditions	Urine samples stored at pH >8.2 or elevated temperature; whole blood storage conditions (degradation observed in forensic specimens [1][3])

Why This Matters

For forensic toxicology laboratories handling casework samples with unknown storage histories, procurement of N-Desmethyl Zopiclone-d8 ensures that NDZOP quantification remains interpretable even when partial analyte degradation has occurred, a critical requirement for legal defensibility of analytical results.

• [1] Nilsson GH, Kugelberg FC, Kronstrand R, Ahlner J. Quantitative analysis of zopiclone, N-desmethylzopiclone, zopiclone N-oxide and 2-amino-5-chloropyridine in urine using LC-MS-MS. J Anal Toxicol. 2014;38(6):327-334. doi:10.1093/jat/bku042 View Source
• [2] Mistri HN, Jangid AG, Pudage A, Shrivastav P. HPLC-ESI-MS/MS validated method for simultaneous quantification of zopiclone and its metabolites, N-desmethyl zopiclone and zopiclone-N-oxide in human plasma. J Chromatogr B. 2008;864(1-2):137-148. View Source
• [3] Validation of an LC-MS/MS method for the determination of zopiclone, N-desmethylzopiclone and 2-amino-5-chloropyridine in whole blood. Int J Legal Med. 2014. doi:10.1007/s00414-014-1060-7 View Source

Enantioselective Quantification Capability: Addressing Stereoselective Disposition of Zopiclone Metabolites

N-desmethyl zopiclone exists as a racemic mixture of (+)-(S) and (-)-(R) enantiomers, and studies in rat plasma have confirmed stereoselective disposition, with (+)-(S)-N-desmethyl zopiclone concentrations consistently exceeding those of the (-)-(R) enantiomer following zopiclone administration [1]. The absolute recovery of N-desmethyl zopiclone enantiomers from rat plasma was determined to be 61.6% for (+)-(S) and 56.9% for (-)-(R), demonstrating enantiomer-dependent extraction behavior [1]. As a deuterated analog of the racemic N-desmethyl zopiclone mixture, N-Desmethyl Zopiclone-d8 provides matched recovery characteristics for both enantiomers when used as an internal standard in achiral or chiral LC-MS/MS methods. In contrast, non-isotopic internal standards such as moclobemide (recovery 75.9%) do not mirror the enantiomer-specific extraction behavior of NDZOP, introducing enantiomer-dependent quantification bias that is particularly problematic for pharmacokinetic studies requiring accurate determination of stereoselective metabolite profiles [1].

Evidence Dimension	Enantiomer-specific extraction recovery matching
Target Compound Data	Deuterated IS (racemic mixture) matches enantiomer recoveries: (+)-(S) 61.6%, (-)-(R) 56.9% [1]
Comparator Or Baseline	Moclobemide (non-isotopic IS): single recovery value 75.9%; does not mirror enantiomer-specific behavior of NDZOP [1]
Quantified Difference	Enantiomer-matched vs. enantiomer-mismatched recovery characteristics
Conditions	Rat plasma; liquid-liquid extraction; Chiralpak ADR-H column; ethanol-methanol-acetonitrile (50:45:5) + 0.025% diethylamine mobile phase

Why This Matters

For research laboratories conducting stereoselective pharmacokinetic studies of zopiclone or eszopiclone, procurement of N-Desmethyl Zopiclone-d8 ensures that both NDZOP enantiomers are quantified with internal standard-matched recovery, eliminating a source of systematic enantiomeric ratio distortion.

• [1] Tonon MA, Jabor VA, Bonato PS. Enantioselective analysis of zopiclone and its metabolites in plasma by liquid chromatography/tandem mass spectrometry. Anal Bioanal Chem. 2011;400(10):3517-3525. doi:10.1007/s00216-011-5033-0 View Source

N-Desmethyl Zopiclone-d8 Applications

Forensic Toxicology Quantification

N-Desmethyl Zopiclone-d8 is optimally deployed as an internal standard in LC-MS/MS methods for the quantification of N-desmethyl zopiclone in urine and whole blood specimens obtained from suspected drug-facilitated sexual assault cases. As demonstrated by validated forensic methods, the compound enables accurate measurement of low ng/mL concentrations of NDZOP while compensating for pH- and temperature-dependent degradation of the analyte to 2-amino-5-chloropyridine (ACP) during specimen storage [1][2]. The +8 Da mass shift ensures unambiguous detection without isotopic interference from the target analyte, a critical requirement for forensic reporting where results must withstand legal scrutiny .

ICH M10 Bioanalytical Method Validation

In comparative bioavailability studies of zopiclone formulations (test vs. reference products), N-Desmethyl Zopiclone-d8 serves as the internal standard for quantifying the inactive N-desmethyl metabolite in human plasma. Validated HPLC-ESI-MS/MS methods employing deuterated internal standards have been successfully applied to 16-subject crossover bioavailability studies following 7.5 mg oral zopiclone administration, with linear calibration ranges of 0.5-150 ng/mL for NDZOP and intra- and inter-batch accuracy within 89.5-109.1% [3]. The use of a deuterated IS ensures that matrix effect variability across subject plasma samples does not bias the determination of pharmacokinetic parameters such as AUC and Cmax.

HRMS and Metabolite Identification Reference Standard

For preclinical laboratories investigating the stereoselective disposition of zopiclone metabolites in animal models, N-Desmethyl Zopiclone-d8 provides essential internal standardization for chiral LC-MS/MS methods. As demonstrated in rat plasma studies, the (+)-(S) enantiomer of N-desmethyl zopiclone exhibits consistently higher concentrations than the (-)-(R) enantiomer, confirming stereoselective metabolism [4]. The deuterated racemic internal standard matches the extraction recovery profile of both NDZOP enantiomers (61.6% and 56.9% respectively), enabling unbiased enantiomeric ratio determination that would be unattainable with a non-isotopic structural analog internal standard such as moclobemide.

Therapeutic Drug Monitoring and Clinical Toxicology

In clinical toxicology laboratories performing therapeutic drug monitoring or overdose assessment, N-Desmethyl Zopiclone-d8 enables accurate quantification of NDZOP in serum and plasma using UPLC-MS/MS methods with demonstrated limits of detection as low as 1 ng/mL for zopiclone-related analytes . The stable isotope-labeled internal standard compensates for matrix effects ranging from -28% to +6% observed in clinical specimens, ensuring that patient results are not confounded by endogenous interferences or ion suppression phenomena .

Application

Selection Property

Validation Focus

Forensic toxicology quantification (blood, urine, oral fluid)

+8 Da mass shift selectivity

Matrix‑effect correction and recovery compensation

Bioanalytical method validation for human PK studies

Co‑eluting SIL‑IS supporting precision ≤15% CV

ICH M10 criteria (accuracy, precision, reproducibility)

HRMS metabolite identification and untargeted metabolomics

+8.05 Da exact mass fingerprint

Spectral differentiation and automated data processing confidence

• [1] Nilsson GH, Kugelberg FC, Kronstrand R, Ahlner J. Quantitative analysis of zopiclone, N-desmethylzopiclone, zopiclone N-oxide and 2-amino-5-chloropyridine in urine using LC-MS-MS. J Anal Toxicol. 2014;38(6):327-334. doi:10.1093/jat/bku042 View Source
• [2] Quintela O, Sauvage FL, Charvier F, Gaulier JM, Lachâtre G, Marquet P. Liquid chromatography-tandem mass spectrometry for detection of low concentrations of 21 benzodiazepines, metabolites, and analogs in urine. Clin Chem. 2006;52(7):1346-1355. doi:10.1373/clinchem.2005.065631 View Source
• [3] Mistri HN, Jangid AG, Pudage A, Shrivastav P. HPLC-ESI-MS/MS validated method for simultaneous quantification of zopiclone and its metabolites, N-desmethyl zopiclone and zopiclone-N-oxide in human plasma. J Chromatogr B. 2008;864(1-2):137-148. doi:10.1016/j.jchromb.2008.02.004 View Source
• [4] Tonon MA, Jabor VA, Bonato PS. Enantioselective analysis of zopiclone and its metabolites in plasma by liquid chromatography/tandem mass spectrometry. Anal Bioanal Chem. 2011;400(10):3517-3525. doi:10.1007/s00216-011-5033-0 View Source